Cas no 190067-62-0 (5-Benzofurancarboxylic acid, 2-phenyl-)

• Product name: 5-Benzofurancarboxylic acid, 2-phenyl-
• CAS No: 190067-62-0
• MF: C₁₅H₁₀O₃
• MW: 238.2381
• CID: 1383729
• PubChem ID: 11770506

5-Benzofurancarboxylic acid, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboxylic acid, 2-phenyl-
• 2-phenyl-1-benzofuran-5-carboxylic acid
• 2-phenyl-benzofuran-5-carboxylic acid
• DB-314289
• 2-Phenyl-5-benzofurancarboxylic acid
• HLWOSXUWYFVNLB-UHFFFAOYSA-N
• 2-phenylbenzofuran-5-carboxylic Acid
• 190067-62-0
• SCHEMBL977340
• DTXSID60472224

• Inchi： InChI=1S/C15H10O3/c16-15(17)11-6-7-13-12(8-11)9-14(18-13)10-4-2-1-3-5-10/h1-9H,(H,16,17)
• InChI Key： HLWOSXUWYFVNLB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC3=C(O2)C=CC(=C3)C(=O)O

Computed Properties

• Exact Mass: 238.063
• Monoisotopic Mass: 238.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44